Cas no 89265-35-0 (2-(Methylsulfonyl)benzenesulfonyl chloride)

• Product Name: 2-(Methylsulfonyl)benzenesulfonyl chloride
• CAS No: 89265-35-0
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• MDL: MFCD00216493
• CID: 90995
• PubChem ID: 2735178
• Update Time: 2025-07-17

2-(Methylsulfonyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)benzenesulfonyl chloride
• 2-methylsulfonylbenzenesulfonyl chloride
• 2-(Methylsulphonyl)benzenesulphonyl chloride
• 2-(Methylsulfonyl)benzene-1-sulfonyl chloride
• 2-(Methylsulfonyl)benzenesulfonyl chloride (ACI)
• Benzenesulfonyl chloride, o-(methylsulfonyl)- (6CI)
• 2-Methanesulfonylbenzene-1-sulfonyl chloride
• 2-Methanesulfonylbenzenesulfonyl chloride
• o-Chlorosulfonylphenyl methyl sulfone
• 89265-35-0
• AKOS000129577
• DTXSID00370614
• 2-methanesulfonyl-benzenesulfonyl chloride
• AS-45911
• 2-methanesulfonylbenzene sulfonyl chloride
• 2-methylsulfonyl benzene sulfonyl chloride
• MFCD00216493
• XPJTUCSESGEMOI-UHFFFAOYSA-N
• 2-methanesulphonylbenzenesulphonyl chloride
• J-506477
• 2-methylsulfonylbenzenesulfonylchloride
• CK2487
• 2-methylsulfonylbenzenesulphonyl chloride
• 2-(Chlorosulphonyl)phenyl methyl sulphone
• 2-methylsulphonylbenzenesulphonyl chloride
• 2-methylsulfonyl-phenylsulfonyl chloride
• 2-(methylsulfonyl)benzene-1-sulfonylchloride
• 2-methylsulfonylbenzenesulfonyl chloride, AldrichCPR
• SCHEMBL489571
• 2-methylsulfonyl benzenesulfonyl chloride
• Benzenesulfonyl chloride, 2-(methylsulfonyl)-
• EN300-28573

• MDL： MFCD00216493
• Inchi： 1S/C7H7ClO4S2/c1-13(9,10)6-4-2-3-5-7(6)14(8,11)12/h2-5H,1H3
• InChI Key： XPJTUCSESGEMOI-UHFFFAOYSA-N
• SMILES： O=S(C1C(S(C)(=O)=O)=CC=CC=1)(Cl)=O

Computed Properties

• Exact Mass: 253.94700
• Monoisotopic Mass: 253.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 85A^2

Experimental Properties

• Color/Form: White to cream crystal powder
• Density: 1.4936 (estimate)
• Melting Point: 133-138 ºC
• Boiling Point: 442°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.554
• Water Partition Coefficient: Reacts with water.
• PSA: 85.04000
• LogP: 3.17920
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

2-(Methylsulfonyl)benzenesulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN3261
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-(Methylsulfonyl)benzenesulfonyl chloride

Introduction to 2-(Methylsulfonyl)benzenesulfonyl Chloride (CAS No. 89265-35-0)

2-(Methylsulfonyl)benzenesulfonyl chloride (CAS No. 89265-35-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound, also known as methylsulfonylbenzenesulfonyl chloride, is a white to off-white solid with a molecular formula of C₈H₆ClO₄S₂. Its unique chemical structure and reactivity make it an essential building block in the synthesis of various pharmaceuticals and agrochemicals.

The primary functional groups in 2-(Methylsulfonyl)benzenesulfonyl chloride are the sulfonyl chloride and the methyl sulfonyl groups. These groups confer high reactivity and selectivity, making the compound a valuable reagent in organic synthesis. The sulfonyl chloride group readily reacts with nucleophiles, such as amines and alcohols, to form sulfonamides and sulfonates, respectively. This reactivity is crucial in the development of new drugs and chemical intermediates.

In recent years, 2-(Methylsulfonyl)benzenesulfonyl chloride has been extensively studied for its applications in medicinal chemistry. One notable area of research is its use in the synthesis of sulfonamide-based drugs, which are known for their broad-spectrum antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the synthesis of novel sulfonamide derivatives using this compound as a key intermediate. These derivatives exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for the development of new antibiotics.

Beyond its applications in antibacterial agents, 2-(Methylsulfonyl)benzenesulfonyl chloride has also been explored for its potential in cancer therapy. Research conducted at the National Cancer Institute demonstrated that certain sulfonamide derivatives synthesized from this compound showed significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of specific enzymes involved in cell proliferation and survival pathways, thereby offering a novel approach to cancer treatment.

In addition to its medicinal applications, 2-(Methylsulfonyl)benzenesulfonyl chloride is widely used in the synthesis of agrochemicals. Sulfonamides derived from this compound have been shown to possess herbicidal and fungicidal properties, making them valuable components in crop protection formulations. A study published in the Pest Management Science journal reported the development of new herbicides using this compound as a key intermediate. These herbicides exhibited high efficacy against a range of weed species while maintaining low toxicity to non-target organisms.

The synthetic versatility of 2-(Methylsulfonyl)benzenesulfonyl chloride is further enhanced by its compatibility with various synthetic methodologies. For example, it can be readily incorporated into multistep syntheses involving palladium-catalyzed cross-coupling reactions, which are widely used in the preparation of complex organic molecules. This compatibility makes it an attractive choice for researchers working on the development of new pharmaceuticals and agrochemicals.

In terms of safety and handling, it is important to note that 2-(Methylsulfonyl)benzenesulfonyl chloride, like many sulfonyl chlorides, can be reactive and should be handled with care. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, it is recommended to work with this compound under inert conditions to avoid unwanted side reactions.

The market demand for 2-(Methylsulfonyl)benzenesulfonyl chloride continues to grow due to its wide range of applications in pharmaceutical and agrochemical industries. Leading chemical suppliers offer high-purity grades of this compound to meet the stringent requirements of these industries. As research into new drug candidates and agrochemical formulations advances, the importance of this compound is likely to increase further.

In conclusion, 2-(Methylsulfonyl)benzenesulfonyl chloride (CAS No. 89265-35-0) is a highly versatile and valuable compound with significant applications in medicinal chemistry and agrochemical synthesis. Its unique chemical properties make it an essential reagent for researchers working on the development of new drugs and crop protection agents. As ongoing research continues to uncover new uses for this compound, its importance in these fields is expected to grow even further.